Cas no 61469-86-1 (Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride)
61469-86-1 structure
Product Name:Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride
CAS No:61469-86-1
MF:C16H13Cl2N
MW:290.187122106552
CID:478149
PubChem ID:71395550
Update Time:2025-04-19
Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride
- 1-[(4-chlorophenyl)methyl]quinolin-1-ium,chloride
- 61469-86-1
- DTXSID50817160
- 1-[(4-Chlorophenyl)methyl]quinolin-1-ium chloride
-
- Inchi: 1S/C16H13ClN.ClH/c17-15-9-7-13(8-10-15)12-18-11-3-5-14-4-1-2-6-16(14)18;/h1-11H,12H2;1H/q+1;/p-1
- InChI Key: MTSOTQDQHBKDBA-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=CC=1)C[N+]1=CC=CC2C=CC=CC1=2.[Cl-]
Computed Properties
- Exact Mass: 275.9409
- Monoisotopic Mass: 289.0425048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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